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Compound of Interest

Compound Name: 2,4-Diaminoazobenzene

Cat. No.: B1211170

For Research Use Only. Not for use in diagnostic procedures.

Introduction

2,4-Diaminoazobenzene, also known as Chrysoidine, is an azo dye historically utilized in the
textile industry and as a biological stain.[1][2] Its chemical structure, characterized by an azo
bridge connecting two aromatic rings with two amino groups, imparts a yellow-orange color.[3]
While its use as a biological stain is documented, detailed protocols for modern research
applications are not widely established. These application notes provide proposed protocols for
the use of 2,4-Diaminoazobenzene as a potential stain for cellular and tissue imaging,
intended for researchers, scientists, and drug development professionals.

Disclaimer: 2,4-Diaminoazobenzene is a suspected carcinogen and should be handled with
appropriate safety precautions.[4] The following protocols are suggested starting points and will
require optimization for specific cell types, tissues, and experimental conditions.

Physicochemical and Toxicological Properties

A summary of the key properties of 2,4-Diaminoazobenzene is provided in the table below.
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Property Value Reference
Molecular Formula C12H12Na4 [5]
Molecular Weight 212.25 g/mol [5]
Reddish-brown crystalline
Appearance [5]
powder
Melting Point 118-118.5°C [5]

Slightly soluble in hot water;
Solubility Soluble in alcohol, ether, [5]

chloroform, benzene

Maximum Absorption (Amax) 449 nm (in water) [5]

) Potential carcinogen. Handle
Toxicology with care [4]

Proposed Staining Mechanism

The precise molecular targets of 2,4-Diaminoazobenzene in a biological context are not
extensively characterized. However, based on its chemical structure as a basic azo dye, it is
hypothesized to bind to acidic components within the cell. The positively charged amino groups
at physiological pH are likely to interact electrostatically with anionic macromolecules such as
nucleic acids (DNA, RNA) and acidic proteins. This may result in the accumulation of the dye in
the nucleus and/or cytoplasm, depending on the cellular and experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211170#using-2-4-diaminoazobenzene-as-a-
biological-stain]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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